Cas no 2680702-91-2 (4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2680702-91-2
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• CID: 5647484
• PubChem ID: 165912471
• Update Time: 2025-05-19

4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275237
• 4-hydroxy-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• 2680702-91-2
• 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

• Inchi： 1S/C10H15NO5/c1-2-5-16-10(15)11-4-3-8(12)7(6-11)9(13)14/h2,7-8,12H,1,3-6H2,(H,13,14)
• InChI Key： ZAPAUTSNFZBAJE-UHFFFAOYSA-N
• SMILES： OC1CCN(C(=O)OCC=C)CC1C(=O)O

Computed Properties

• Exact Mass: 229.09502258g/mol
• Monoisotopic Mass: 229.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.1Ų

Additional information on 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

Chemical Profile of 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2680702-91-2)

4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid, identified by the CAS number 2680702-91-2, is a sophisticated organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperidine derivatives, which are widely recognized for their role in drug development. The presence of multiple functional groups, including a hydroxyl group, an ester moiety, and a carboxylic acid functionality, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural composition of 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is characterized by a piperidine ring substituted with a hydroxyl group at the 4-position, an ester group linked to the 1-position via a propenyl (allyl) ether linkage, and a carboxylic acid group at the 3-position. This arrangement of functional groups provides multiple sites for chemical modification, enabling the synthesis of various derivatives with tailored biological properties. The propenyl ether moiety, in particular, introduces a degree of flexibility and reactivity that can be exploited in drug design.

In recent years, there has been significant interest in developing novel therapeutic agents based on piperidine scaffolds due to their favorable pharmacokinetic properties and biological activity. Studies have demonstrated that piperidine derivatives can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The compound 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is being investigated as a potential lead compound for the development of new drugs targeting various diseases.

One of the most compelling aspects of 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is its potential as a building block for more complex molecules. The ester group can be readily hydrolyzed or transesterified, allowing for the introduction of different substituents at this position. Similarly, the hydroxyl group can participate in various chemical reactions, such as etherification or acylation, further expanding the synthetic possibilities. These features make this compound an invaluable asset in medicinal chemistry libraries.

Recent research has highlighted the importance of understanding the metabolic pathways and interactions of drug candidates. Computational studies have been employed to predict the metabolic stability and potential degradation products of 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid, providing insights into its behavior within biological systems. These studies have shown that the compound exhibits moderate stability under simulated metabolic conditions, suggesting that it could be suitable for further development into a drug candidate.

The synthesis of 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies have been utilized to construct the desired molecular framework efficiently.

The biological evaluation of 4-hydroxy-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid has revealed promising preliminary results. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes and receptors associated with human diseases. These findings have prompted further investigation into its potential therapeutic applications. Additionally, preclinical studies are underway to assess its safety profile and pharmacokinetic properties in animal models.

The role of computational chemistry in drug discovery has been instrumental in guiding the design and optimization of 4-hydroxy-1-(propenol)-N-methyl)-N-pyrrolidinyl]-aceticacid derivatives like 2680702 . Molecular modeling techniques have been used to predict binding affinities and interactions with target proteins, providing valuable insights into structure-function relationships. These computational approaches complement experimental efforts by enabling rapid screening of large libraries of compounds and identification of promising candidates for further validation.

The future prospects for 4-hydroxy-pyrrolidinyl]-aceticacid derivatives like 2680702 are exciting and multifaceted . Continued research efforts are focused on expanding synthetic methodologies to access novel derivatives with enhanced biological activity . Additionally , collaborations between academia and industry are expected to accelerate the translation of laboratory discoveries into clinical applications . As our understanding of disease mechanisms evolves , compounds like 2680702 will play an increasingly important role in addressing unmet medical needs .